Cas no 247075-09-8 ((20S)-Dexamethasone Epimeric Glycolic Acid)
(20S)-Dexamethasone Epimeric Glycolic Acid Chemical and Physical Properties
Names and Identifiers
-
- (20S)-Dexamethasone Epimeric Glycolic Acid
-
- Inchi: 1S/C22H29FO6/c1-11-8-15-14-5-4-12-9-13(24)6-7-19(12,2)21(14,23)16(25)10-20(15,3)22(11,29)17(26)18(27)28/h6-7,9,11,14-17,25-26,29H,4-5,8,10H2,1-3H3,(H,27,28)/t11-,14+,15+,16+,17-,19+,20+,21+,22+/m1/s1
- InChI Key: ZMOXZJZJHVQXAA-GFPNIMKBSA-N
- SMILES: C[C@]12C[C@H](O)[C@@]3([C@]4(C=CC(=O)C=C4CC[C@@]3([H])[C@]1([H])C[C@@H](C)[C@]2(O)[C@H](O)C(=O)O)C)F
(20S)-Dexamethasone Epimeric Glycolic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D298890-0.5mg |
(20S)-Dexamethasone Epimeric Glycolic Acid |
247075-09-8 | 0.5mg |
$ 100.00 | 2023-03-20 | ||
| TRC | D298890-1mg |
(20S)-Dexamethasone Epimeric Glycolic Acid |
247075-09-8 | 1mg |
$ 213.00 | 2023-04-17 | ||
| TRC | D298890-2.5mg |
(20S)-Dexamethasone Epimeric Glycolic Acid |
247075-09-8 | 2.5mg |
$ 471.00 | 2023-09-08 | ||
| TRC | D298890-5mg |
(20S)-Dexamethasone Epimeric Glycolic Acid |
247075-09-8 | 5mg |
$ 884.00 | 2023-04-17 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D298890-0.5mg |
(s)-2-((8s,9r,10s,11s,13s,14s,16r,17r)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-17-yl)-2-hydroxyaceticacid |
247075-09-8 | 0.5mg |
¥1080.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D298890-1mg |
(s)-2-((8s,9r,10s,11s,13s,14s,16r,17r)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-17-yl)-2-hydroxyaceticacid |
247075-09-8 | 1mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D298890-2.5mg |
(s)-2-((8s,9r,10s,11s,13s,14s,16r,17r)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-17-yl)-2-hydroxyaceticacid |
247075-09-8 | 2.5mg |
¥4860.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | D298890-5mg |
(s)-2-((8s,9r,10s,11s,13s,14s,16r,17r)-9-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-3h-cyclopenta[a]phenanthren-17-yl)-2-hydroxyaceticacid |
247075-09-8 | 5mg |
¥9180.00 | 2023-09-15 | ||
| TRC | D298890-.5mg |
(20S)-Dexamethasone Epimeric Glycolic Acid |
247075-09-8 | .5mg |
$ 115.00 | 2023-04-17 |
(20S)-Dexamethasone Epimeric Glycolic Acid Related Literature
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on (20S)-Dexamethasone Epimeric Glycolic Acid
Introduction to (20S)-Dexamethasone Epimeric Glycolic Acid (CAS No. 247075-09-8)
The compound (20S)-Dexamethasone Epimeric Glycolic Acid (CAS No. 247075-09-8) is a significant molecule in the field of pharmacology and organic chemistry. This compound is a derivative of dexamethasone, a well-known corticosteroid with potent anti-inflammatory and immunosuppressive properties. The epimeric glycolic acid moiety in its structure introduces unique chemical and biological characteristics, making it a subject of interest for researchers and pharmaceutical developers.
Recent studies have highlighted the potential of (20S)-Dexamethasone Epimeric Glycolic Acid in various therapeutic applications. For instance, its ability to modulate inflammatory responses has been extensively explored in preclinical models. Researchers have demonstrated that this compound exhibits enhanced bioavailability compared to traditional dexamethasone formulations, which could be attributed to its glycolic acid component. This improvement in bioavailability is a critical factor in drug development, as it allows for lower doses and reduced side effects.
The stereochemistry of (20S)-Dexamethasone Epimeric Glycolic Acid plays a pivotal role in its pharmacological activity. The 20S configuration ensures optimal interaction with cellular receptors, enhancing its efficacy. Moreover, the presence of the epimeric glycolic acid group introduces additional flexibility to the molecule, which may contribute to its ability to penetrate biological membranes more effectively than other dexamethasone derivatives.
From a synthetic standpoint, the preparation of (20S)-Dexamethasone Epimeric Glycolic Acid involves advanced organic chemistry techniques. The process typically includes multi-step synthesis, with careful control over stereochemistry to ensure the correct configuration at the 20th position. Researchers have reported successful syntheses using enantioselective catalysis and chiral resolution methods, which are essential for maintaining the integrity of the molecule's structure.
In terms of clinical applications, (20S)-Dexamethasone Epimeric Glycolic Acid has shown promise in treating inflammatory diseases such as rheumatoid arthritis, asthma, and certain dermatological conditions. Its anti-inflammatory properties are comparable to those of dexamethasone but with improved pharmacokinetic profiles. This makes it an attractive candidate for developing next-generation corticosteroid therapies.
Recent advancements in computational chemistry have also contributed to our understanding of (20S)-Dexamethasone Epimeric Glycolic Acid's molecular interactions. Molecular docking studies have revealed that the compound binds effectively to glucocorticoid receptors, which are central to its anti-inflammatory effects. Additionally, simulations have provided insights into how the glycolic acid group influences receptor binding affinity and selectivity.
The safety profile of (20S)-Dexamethasone Epimeric Glycolic Acid is another area that has garnered significant attention. Preclinical toxicology studies indicate that it has a favorable safety margin, with reduced systemic side effects compared to conventional dexamethasone formulations. This is particularly important for long-term therapeutic use, where minimizing adverse effects is crucial.
In conclusion, (20S)-Dexamethasone Epimeric Glycolic Acid (CAS No. 247075-09-8) represents a promising advancement in corticosteroid therapy. Its unique chemical structure, enhanced bioavailability, and favorable safety profile make it a compelling candidate for addressing unmet medical needs in inflammatory diseases. As research continues to unfold, this compound has the potential to significantly impact the field of pharmacology and improve patient outcomes.
247075-09-8 ((20S)-Dexamethasone Epimeric Glycolic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)